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Compound of Interest

Compound Name: 4-(4-Bromophenyl)tetrahydropyran

Cat. No.: B1288293 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for 4-(4-Bromophenyl)tetrahydropyran (CAS No. 811828-76-9), focusing on

personal protective equipment (PPE), and operational and disposal plans to ensure a secure

laboratory environment.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling 4-(4-
Bromophenyl)tetrahydropyran. The following table summarizes the recommended PPE.
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PPE Category Recommendation Rationale

Eye and Face Protection

Chemical splash goggles that

meet EU Standard EN166 or

OSHA 29 CFR 1910.133.[1] A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Protects against eye irritation

and injury from accidental

splashes.

Hand Protection

Chemically resistant gloves.

While specific permeation data

for this compound is not readily

available, for brominated

aromatic compounds,

materials such as Viton, Teflon,

or Polyvinyl Alcohol (PVA) are

often recommended.[2] Nitrile

gloves may offer limited

protection and should be

changed frequently. Always

inspect gloves for signs of

degradation or puncture before

and during use.

Prevents skin contact and

absorption. The use of

appropriate glove material is

critical for chemical resistance.

Skin and Body Protection

A flame-retardant and

antistatic protective lab coat or

chemical-resistant apron. For

operations with a higher risk of

splashing, chemical-resistant

coveralls are advised.

Minimizes skin contact with the

chemical.

Respiratory Protection A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

working outside of a fume

hood or if there is a risk of

generating aerosols or dust.[1]

The specific cartridge type

Protects against inhalation of

potentially harmful vapors or

particulates.
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should be selected based on

the potential for vapor or

particulate exposure.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential to minimize exposure and prevent

accidents.

Engineering Controls
Ventilation: All handling of 4-(4-Bromophenyl)tetrahydropyran should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[1]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[1]

Step-by-Step Handling Protocol
Preparation: Before handling, thoroughly wash hands. Don all required PPE as outlined in

the table above.

Weighing and Transfer: Conduct all weighing and transfers of the compound within a

chemical fume hood to minimize inhalation exposure. Avoid generating dust if handling a

solid form.

Experimental Use: During experimental procedures, maintain good laboratory practices.

Avoid direct contact with skin, eyes, and clothing. Use equipment and glassware dedicated

to the experiment and decontaminate them appropriately after use.

Storage: Store 4-(4-Bromophenyl)tetrahydropyran in a tightly closed, properly labeled

container.[1] The storage area should be cool, dry, and well-ventilated, away from

incompatible substances.[1]

Disposal Plan
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Proper disposal of chemical waste is critical for environmental protection and regulatory

compliance.

Waste Segregation: All waste containing 4-(4-Bromophenyl)tetrahydropyran, including

contaminated consumables (e.g., gloves, pipette tips, paper towels), must be segregated as

halogenated organic waste.[1] Do not mix with non-halogenated waste.

Containerization: Collect all solid and liquid waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Storage of Waste: Store the hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials, pending pickup by a licensed hazardous

waste disposal service.

Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[3]

Seek medical attention if irritation persists.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[3]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[1]

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Safe Handling Workflow Diagram
The following diagram illustrates the key steps for the safe handling of 4-(4-
Bromophenyl)tetrahydropyran from receipt to disposal.
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Safe Handling Workflow for 4-(4-Bromophenyl)tetrahydropyran
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Caption: A flowchart outlining the procedural steps for the safe handling of 4-(4-
Bromophenyl)tetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. hvcc.edu [hvcc.edu]

3. combi-blocks.com [combi-blocks.com]

To cite this document: BenchChem. [Navigating the Safe Handling of 4-(4-
Bromophenyl)tetrahydropyran: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1288293#personal-protective-
equipment-for-handling-4-4-bromophenyl-tetrahydropyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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